Cas no 1361750-67-5 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1361750-67-5
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4932379
• Update Time: 2025-06-08

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-9(20)4-6-3-8(12(15,16)17)7(5-18)10(19-6)11(13)14/h3,11H,2,4-5,18H2,1H3
• InChI Key： JGNXKQRALVLAIT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OCC)N=C(C(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1361750-67-5): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1361750-67-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple fluorine atoms and an amine functional group in its molecular framework imparts unique chemical and biological characteristics, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate consists of a pyridine core substituted with an acetic ester at the 6-position, a difluoromethyl group at the 2-position, a trifluoromethyl group at the 4-position, and an aminomethyl group at the 3-position. This specific arrangement of functional groups contributes to its reactivity and potential biological interactions. The compound's high degree of fluorination enhances its metabolic stability and binding affinity to biological targets, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The 3-(aminomethyl) substituent in Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate introduces a nucleophilic site that can participate in various chemical reactions, including condensation, alkylation, and coupling reactions. These reactions are often employed in the synthesis of more complex molecules, such as peptidomimetics and small-molecule inhibitors.

The 2-(difluoromethyl) and 4-(trifluoromethyl) groups are particularly noteworthy for their ability to influence the electronic properties of the molecule. Fluoro substituents are known to affect lipophilicity, metabolic stability, and pharmacokinetic profiles of drug candidates. For instance, the introduction of trifluoromethyl groups can increase the binding affinity of a molecule to its target protein by enhancing hydrophobic interactions. Similarly, difluoromethyl groups can improve metabolic stability by resisting oxidative degradation.

Recent studies have highlighted the potential applications of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate in the development of novel therapeutic agents. One area of particular interest is its use as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. The unique structural features of this compound make it an attractive candidate for designing inhibitors that can selectively target specific kinases while minimizing off-target effects.

In addition to its applications in oncology, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has shown promise in other therapeutic areas. For example, it has been investigated as a potential intermediate in the synthesis of compounds with antimicrobial properties. The presence of both amine and ester functional groups provides multiple sites for further chemical modification, allowing for the creation of molecules with enhanced bioactivity against bacterial and fungal pathogens.

The synthesis of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the preparation of a pyridine derivative followed by sequential functionalization at specific positions using fluorinating agents and protecting groups. The introduction of the acetic ester moiety at the 6-position is achieved through esterification reactions, which require careful control of reaction conditions to ensure high yield and purity.

The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in optimizing the synthesis of this compound. These methods allow for precise functionalization at desired positions on the pyridine ring without unwanted side reactions. The resulting product is then subjected to purification processes to remove any residual reagents or byproducts, ensuring that it meets pharmaceutical-grade standards.

The pharmacological evaluation of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has revealed several interesting properties that make it a valuable tool in drug discovery. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. These findings suggest that it may have therapeutic potential in conditions where these pathways are dysregulated.

The compound's interaction with biological targets is influenced by its molecular structure and electronic properties. The presence of fluorine atoms enhances its lipophilicity, which is known to improve membrane permeability and cellular uptake. Additionally, the amine group can form hydrogen bonds with polar residues on proteins, increasing binding affinity. These factors collectively contribute to its efficacy as a pharmacological agent.

Ongoing research aims to further explore the therapeutic applications of Ethyl 3-(aminomethyle)-2(difluromethyle)-4(triflurormethyle)pyridine-6-acetate by investigating its mechanism(s) action(s). Preclinical studies are being conducted to evaluate its safety profile and pharmacokinetic properties in animal models. These studies will provide critical insights into its potential as a lead compound for drug development or as an intermediate for synthesizing more complex molecules with improved therapeutic efficacy.

The impact.of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs by providing new tools for treating various diseases.. As our understanding.of how fluorinated compounds interact.with biological systems continues.to grow., so too does our ability.to design innovative therapeutics.. Ethyl_3_(aminonethyle)_2_(difuromethyle)_4_(triflurormethyle)pyridine_6_acetate represents just one example.of how structural modifications.can lead.to significant advancements_in medicinal chemistry..